C22 Dihydroceramide

Specification

• Description: Cer(D18:0/22:0), also known as C22DH cer or DHC-a 18:0/22:0, belongs to the class of organic compounds known as ceramides. These are lipid molecules containing a sphingosine in which the amine group is linked to a fatty acid. Thus, cer(D18:0/22:0) is considered to be a ceramide lipid molecule. Cer(D18:0/22:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:0/22:0) has been primarily detected in blood. Within the cell, cer(D18:0/22:0) is primarily located in the membrane (predicted from logP), endosome and intracellular membrane. Cer(D18:0/22:0) participates in a number of enzymatic reactions. In particular, cer(D18:0/22:0) can be biosynthesized from docosanoic acid. Cer(D18:0/22:0) can also be converted into ins-1-p-cer(D18:0/22:0)(1-).; N-docosanoylsphinganine is a dihydroceramide in which the ceramide N-acyl group is specified as docosanoyl (behenoyl). It has a role as a mouse metabolite. It derives from a docosanoic acid.
• CAS No.: 147492-65-7
• Molecular Formula: C40H81NO3
• Molecular Weight: 624.1 g/mol
• IUPAC Name: N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]docosanamide
• Standard InChI: InChI=1S/C40H81NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-36-40(44)41-38(37-42)39(43)35-33-31-29-27-25-23-16-14-12-10-8-6-4-2/h38-39,42-43H,3-37H2,1-2H3,(H,41,44)/t38-,39+/m0/s1
• Standard InChI Key: SXPRAKSDHOEHIG-ZESVVUHVSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@@H](CCCCCCCCCCCCCCC)O
• SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O